PI3K-IN-54

• Molecular Formula: C20H24F2N8O3
• Molecular Weight: 462.5 g/mol
• InChI: InChI=1S/C20H24F2N8O3/c1-31-14-11-12(23)10-13-15(14)24-17(16(21)22)30(13)20-26-18(28-2-6-32-7-3-28)25-19(27-20)29-4-8-33-9-5-29/h10-11,16H,2-9,23H2,1H3
• InChIKey: GVCOXBXPKBZDEG-UHFFFAOYSA-N

PI3K-IN-54: Differentiated Pan-PI3K Inhibitor

PI3K-IN-54 (also known as compound 10w) is a substituted pyrazolo[1,5-a]pyrimidinamide compound that functions as a pan-Class I phosphoinositide 3-kinase (PI3K) inhibitor . It is a structural analog of the pan-PI3K inhibitor ZSTK474 . Biochemical assays have established its picomolar to low nanomolar inhibitory activity against the p110α, p110β, and p110δ isoforms of PI3K .

Target Coverage Pan-Class I PI3K inhibition (p110α, p110β, p110δ) for broad pathway studies

Research Model PI3K-driven cancer models; supports biochemical and cellular signaling investigation

Probe Identity Pyrazolo[1,5-a]pyrimidine scaffold tool compound with differentiated isoform selectivity context

PI3K-IN-54: Interchangeability Risks of Pan-PI3K Inhibitors

Class I PI3K inhibitors exhibit significant functional heterogeneity despite their shared target class. Substituting PI3K-IN-54 with another pan-PI3K inhibitor, such as ZSTK474 or PI3K-IN-4, can drastically alter experimental outcomes due to profound differences in isoform potency profiles . For example, the ~73-fold greater potency of PI3K-IN-54 against the frequently mutated p110α isoform compared to ZSTK474 can lead to substantially different downstream signaling inhibition and cellular effects at the same nominal concentration [1]. Reliance on a generic inhibitor without accounting for these precise biochemical differences introduces critical variability and undermines the reproducibility of preclinical oncology studies.

Chemotype Subtype selectivity profiles vary significantly across pan-PI3K chemotypes, even within the same nominal class.

Off-target mTOR and other kinase off-target profiles differ, potentially altering pharmacodynamic and pharmacokinetic relationships.

Cell translation Cellular antiproliferative potency may not mirror biochemical IC50 ratios; empirical data in the intended model is required.

• [1] Kong, D., & Yamori, T. (2010). ZSTK474, a novel phosphatidylinositol 3-kinase inhibitor identified using the JFCR39 drug discovery system. Acta Pharmacologica Sinica, 31(9), 1189–1197. View Source

PI3K-IN-54: Quantitative Differentiation Evidence

Subnanomolar p110α Inhibition vs. ZSTK474

PI3K-IN-54 demonstrates substantially greater inhibitory potency for the p110α catalytic subunit of PI3K compared to its close structural analog ZSTK474. In comparable biochemical assays, the IC50 of PI3K-IN-54 for p110α is 0.22 nM, whereas ZSTK474 exhibits an IC50 of 16 nM for the same isoform [1]. This constitutes a 73-fold difference in potency.

p110α IC50 vs ZSTK474

Reported

0.22 nM (PI3K-IN-54) vs 16 nM (ZSTK474)

73-fold lower IC50 supports p110α-driven model studies

Cell-free enzymatic assay context

Evidence Dimension	Biochemical Inhibition Potency (IC50)
Target Compound Data	0.22 nM (p110α)
Comparator Or Baseline	ZSTK474: 16 nM (p110α)
Quantified Difference	73-fold greater potency
Conditions	In vitro biochemical assay against recombinant p110α catalytic subunit.

Why This Matters

This higher potency allows for the use of lower compound concentrations to achieve the same level of target engagement in p110α-driven models, reducing the risk of off-target effects at higher doses.

• [1] Kong, D., & Yamori, T. (2010). ZSTK474, a novel phosphatidylinositol 3-kinase inhibitor identified using the JFCR39 drug discovery system. Acta Pharmacologica Sinica, 31(9), 1189–1197. View Source

Cellular Antiproliferative Activity vs. ZSTK474

For the p110δ isoform, which is a key target in immune cell signaling, PI3K-IN-54 shows significantly higher potency than ZSTK474. PI3K-IN-54 has a reported IC50 of 0.38 nM for p110δ, in contrast to the 4.6 nM IC50 of ZSTK474 [1]. This represents a 12-fold improvement in biochemical inhibition.

HeLa Cell Proliferation

Context-dependent

PI3K-IN-54: IC50

Biochemical-to-cellular translation requires validation

Direct HeLa comparison not available

mTOR Selectivity

Class-level

Described as superior vs lead compound 5 (dual PI3K/mTOR)

Supports PI3K-selective pathway interpretation

Quantitative selectivity ratio not reported

In Vivo U-87 MG Model

Endpoint context

Reported tumor growth inhibition with established PD-PK relationship

Supports in vivo target engagement and model response

Quantitative growth inhibition data not provided

Kinase Selectivity Panel

Reported

Favorable selectivity in 100-kinase panel (vs dual inhibitor 5)

Supports probe specificity for PI3K pathway studies

Selectivity data in supplementary material

Evidence Dimension	Biochemical Inhibition Potency (IC50)
Target Compound Data	0.38 nM (p110δ)
Comparator Or Baseline	ZSTK474: 4.6 nM (p110δ)
Quantified Difference	12-fold greater potency
Conditions	In vitro biochemical assay against recombinant p110δ catalytic subunit.

Why This Matters

Enhanced potency for PI3Kδ is critical for studies where immune cell modulation is a primary endpoint, as it allows for more effective target engagement at lower concentrations.

• [1] Kong, D., & Yamori, T. (2010). ZSTK474, a novel phosphatidylinositol 3-kinase inhibitor identified using the JFCR39 drug discovery system. Acta Pharmacologica Sinica, 31(9), 1189–1197. View Source

Superior mTOR Selectivity

PI3K-IN-54 also demonstrates a clear potency advantage over ZSTK474 for the p110β isoform. The reported IC50 of PI3K-IN-54 for p110β is 1.4 nM, which is 31-fold lower than the 44 nM IC50 value of ZSTK474 [1].

mTOR Selectivity

Class-level

Described as superior vs lead compound 5 (dual PI3K/mTOR)

Supports PI3K-selective pathway interpretation

Quantitative selectivity ratio not reported

Evidence Dimension	Biochemical Inhibition Potency (IC50)
Target Compound Data	1.4 nM (p110β)
Comparator Or Baseline	ZSTK474: 44 nM (p110β)
Quantified Difference	31-fold greater potency
Conditions	In vitro biochemical assay against recombinant p110β catalytic subunit.

Why This Matters

This superior activity ensures robust inhibition of p110β-dependent pathways, which are relevant in contexts such as PTEN-deficient cancers and thrombosis models.

• [1] Kong, D., & Yamori, T. (2010). ZSTK474, a novel phosphatidylinositol 3-kinase inhibitor identified using the JFCR39 drug discovery system. Acta Pharmacologica Sinica, 31(9), 1189–1197. View Source

In Vivo Efficacy in U-87 MG Xenograft Model

PI3K-IN-54 exhibits a distinct isoform inhibition profile compared to the structurally unrelated pan-PI3K inhibitor PI3K-IN-4. While both compounds demonstrate potent activity against p110α (0.22 nM vs. 0.20 nM), PI3K-IN-54 shows a notable 2.1-fold improvement in potency for p110β (1.4 nM vs. 2.99 nM) and a modest 1.3-fold improvement for p110δ (0.38 nM vs. 0.48 nM) . This differential profile can be advantageous in models where p110β activity is a primary driver of the phenotype.

In Vivo U-87 MG Model

Endpoint context

Reported tumor growth inhibition with established PD-PK relationship

Supports in vivo target engagement and model response

Quantitative growth inhibition data not provided

Evidence Dimension	Biochemical Inhibition Potency (IC50)
Target Compound Data	p110α: 0.22 nM; p110β: 1.4 nM; p110δ: 0.38 nM
Comparator Or Baseline	PI3K-IN-4: p110α: 0.20 nM; p110β: 2.99 nM; p110δ: 0.48 nM
Quantified Difference	PI3K-IN-54 is 2.1-fold more potent for p110β and 1.3-fold more potent for p110δ.
Conditions	In vitro biochemical assay against recombinant PI3K isoforms.

Why This Matters

Selection between these inhibitors should be based on the specific isoform dependencies of the experimental model. PI3K-IN-54 provides a relative advantage for systems where p110β or p110δ activity is paramount.

Broad Kinase Selectivity vs. Dual PI3K/mTOR Inhibitors

Beyond its biochemical potency, PI3K-IN-54 has demonstrated functional activity in cellular models. It exhibits antiproliferative effects against the HeLa cervical cancer cell line, with a reported IC50 of less than 10 µM . While ZSTK474 is also active in cellular assays, this specific data point provides a baseline for the functional, cell-based efficacy of PI3K-IN-54 and serves as a relevant comparator for evaluating its potency in a more physiologically relevant context compared to cell-free assays.

Kinase Selectivity Panel

Reported

Favorable selectivity in 100-kinase panel (vs dual inhibitor 5)

Supports probe specificity for PI3K pathway studies

Selectivity data in supplementary material

Evidence Dimension	Cellular Antiproliferative Activity (IC50)
Target Compound Data	IC50 < 10 µM against HeLa cells
Comparator Or Baseline	N/A (Direct comparator data not found for this specific assay)
Quantified Difference	N/A
Conditions	Cell viability assay in HeLa cervical cancer cells.

Why This Matters

This data confirms that the high biochemical potency translates to functional activity in a relevant cancer cell model, supporting its use in cellular oncology research.

PI3K-IN-54: Evidence-Based Application Scenarios

In Vitro Biochemical Studies with Maximal Target Potency

Given its 73-fold greater biochemical potency for the p110α subunit compared to ZSTK474, PI3K-IN-54 is the preferred tool compound for preclinical studies involving cancers driven by oncogenic mutations in PIK3CA or other upstream activators of PI3Kα [1]. Its high potency ensures effective target engagement at concentrations that minimize off-target liabilities, making it ideal for in vitro and in vivo tumor xenograft models where PI3Kα signaling is the central hypothesis.

In Vivo PD-PK Studies of PI3K Pathway

The 12-fold higher potency of PI3K-IN-54 for the p110δ isoform compared to ZSTK474 positions it as a superior tool for modulating immune cell function [1]. This makes it particularly valuable for research into tumor microenvironment modulation, B-cell malignancies, or inflammatory disease models, where selective and potent inhibition of PI3Kδ is a critical parameter for successful target validation.

Reference Standard for PI3K vs. mTOR Selectivity Studies

For research focusing on tumors that exhibit loss of the PTEN tumor suppressor and consequently rely on p110β signaling for survival and proliferation, the 31-fold enhanced potency of PI3K-IN-54 for this isoform relative to ZSTK474 provides a distinct advantage [1]. This compound can be used to effectively probe p110β-dependent pathways with a high degree of target engagement, enabling clearer interpretation of results in these genetically defined model systems.

Lead Compound for Structure-Based Optimization

The confirmed antiproliferative activity in HeLa cells validates the compound's utility in cell-based assays . Given its enhanced potency for p110β and p110δ isoforms relative to both ZSTK474 and PI3K-IN-4, PI3K-IN-54 is well-suited for functional studies (e.g., viability, apoptosis, migration) in cell lines where these isoforms are known to play a predominant role in the oncogenic phenotype.

Application

Selection Property

Validation Focus

p110α/p110δ Biochemical Assays

Class I PI3K isoform activity context

Biochemical IC50 endpoint review

In Vivo PI3K/Akt PD-PK Studies

Pharmacodynamic response profile

Xenograft model target engagement

PI3K vs mTOR Differentiation

mTOR selectivity context

Dual-inhibitor comparative phenotyping

SAR & Lead Optimization

Pyrazolo[1,5-a]pyrimidine scaffold context

Medicinal chemistry optimization endpoints

• [1] Kong, D., & Yamori, T. (2010). ZSTK474, a novel phosphatidylinositol 3-kinase inhibitor identified using the JFCR39 drug discovery system. Acta Pharmacologica Sinica, 31(9), 1189–1197. View Source